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Compound of Interest

Compound Name: PU139

Cat. No.: B15583690

This guide provides researchers, scientists, and drug development professionals with solutions
to common solubility challenges encountered when working with the pan-histone
acetyltransferase (HAT) inhibitor, PU139, in aqueous buffers.

Frequently Asked Questions (FAQS)

Q1: My PU139 is not dissolving in my aqueous buffer (e.g., PBS, Tris). What should | do?

Al: Direct dissolution of PU139 in aqueous buffers is not recommended due to its low aqueous
solubility. To achieve a clear solution, a stock solution should first be prepared in an organic
solvent. Subsequently, this stock solution can be diluted into your aqueous buffer of choice.

Q2: What is the recommended procedure for preparing a PU139 stock solution?

A2: For a 1 mg/mL (4.06 mM) stock solution, it is recommended to use 100% Dimethyl
Sulfoxide (DMSO). To aid dissolution, the use of ultrasonication and warming the solution to
60°C may be necessary to obtain a clear solution[1]. For in vivo studies, a common practice
involves diluting a 10.0 mg/mL DMSO stock solution into corn oil.

Q3: I've prepared a DMSO stock, but the compound precipitates when | dilute it into my
agueous experimental buffer. How can | prevent this?

A3: Precipitation upon dilution into an agueous buffer is a common issue and can be addressed
by considering the following factors:
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» Final Concentration: The final concentration of PU139 in your aqueous buffer may be too
high, exceeding its solubility limit in the mixed solvent system. Consider preparing a more
dilute final solution.

» Organic Solvent Percentage: The amount of organic solvent (co-solvent) in your final working
solution might be too low to maintain the solubility of PU139. While it is crucial to minimize
the co-solvent concentration to avoid impacting your experiment, a certain percentage is
necessary to keep the compound in solution. If your experimental system allows, a slight
increase in the final DMSO concentration may help.

e pH of the Buffer: The solubility of small molecule inhibitors can be dependent on the pH of
the buffer. While specific data for PU139 across a wide pH range is not readily available, you
may consider testing the solubility in buffers with slightly different pH values to see if it
improves.

o Temperature: Ensure your buffer is at room temperature or slightly warmed during the
dilution process, as temperature can influence solubility.

Q4: How should | store my PU139 stock solution?

A4: Stock solutions of PU139 should be stored under the following conditions to ensure
stability:

e -80°C for up to 6 months.
e -20°C for up to 1 month.

It is recommended to store solutions sealed and away from moisture[1]. It is also advisable to
prepare fresh aqueous working solutions for your experiments and avoid long-term storage of
diluted solutions.

Quantitative Data Summary

The following tables summarize the inhibitory and antiproliferative activities of PU139.

Table 1: Inhibitory Concentration (IC50) of PU139 against Histone Acetyltransferases (HATS)
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HAT Target IC50 (pM)
Gcen5 8.39
p300/CBP-associated factor (PCAF) 9.74
CREB-binding protein (CBP) 2.49
p300 5.35

Data sourced from MedchemExpress.[1]

Table 2: Growth Inhibition (GI50) of PU139 in Various Human Cancer Cell Lines

Cell Line GI50 (uM)
A431 <60

A549 <60
A2780 <60
HepG2 <60
SwW480 <60

U-87 MG <60
HCT116 <60
SK-N-SH <60

MCF7 <60

HL-60 Not specified
LNCaP 36.2

Data sourced from MedchemExpress.[1]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL PU139 Stock Solution in DMSO
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e Weigh out the desired amount of PU139 powder.

e Add the appropriate volume of 100% DMSO to achieve a final concentration of 1 mg/mL.
o Vortex the solution briefly.

« |f the solution is not clear, place it in an ultrasonic bath for 5-10 minutes.

e |f dissolution is still incomplete, warm the solution to 60°C with gentle agitation until a clear
solution is obtained.

 Allow the solution to cool to room temperature before use.

o For storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles and store at -20°C or -80°C.

Diagrams
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PU139 Insolubility Issue

4 ] N\
Troubleshooting Workflow
Prepare Stock Solution
in 100% DMSO
Solutions for Precipitation
: Decrease final PU139 lEEEER el DINEe Is the stock
Adjust buffer pH . co-solvent percentage }
concentration ) : solution clear?
(if experiment allows)
A
Yes No
Yes g Dilute DMSO stock into Yes Apply ultrasonication
i = aqueous buffer and/or warm to 60°C
m compound
precipitate?
Clear Solution:
Proceed with Experiment
\ J

Click to download full resolution via product page

Caption: Troubleshooting workflow for PU139 insolubility.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15583690?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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